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Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant
concern for regulatory agencies and drug manufacturers worldwide.[1][2][3][4] These
compounds are classified as probable human carcinogens, necessitating strict control over
their levels in drug substances and products.[1][5][6] N-Nitroso Epinephrine is the N-nitroso
derivative of epinephrine, a critical medication for treating anaphylaxis, cardiac arrest, and
other life-threatening conditions.[7][8][9] Given that epinephrine contains a secondary amine
moiety, it is susceptible to nitrosation, leading to the formation of N-Nitroso Epinephrine.[1]
This guide provides an in-depth technical overview of the potential stability and degradation
pathways of N-Nitroso Epinephrine, drawing upon the known chemistry of N-nitrosamines
and the established degradation profiles of epinephrine. Due to a scarcity of publicly available
stability data specifically for N-Nitroso Epinephrine, this document synthesizes information
from related compounds and general principles of nitrosamine chemistry to provide a predictive
framework for its behavior.
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Chemical Profile of N-Nitroso Epinephrine

Identifier Value

(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-

N-methylnitrous amide

Chemical Name

Synonyms N-Nitroso Racepinephrine
Molecular Formula CoH12N204

Molecular Weight 212.20 g/mol

CAS Number 3006789-99-4

Chemical Structure (See Diagram 1)

Data sourced from PubChem and commercial suppliers of analytical standards.[8][9][10][11]
[12]

Predicted Stability and Degradation Pathways

While specific stability studies on N-Nitroso Epinephrine are not widely published, its stability
can be inferred from the known behavior of N-nitrosamines and the degradation pathways of its
parent molecule, epinephrine. The primary factors influencing stability are expected to be pH,
light, and temperature.

Effect of pH

The stability of N-nitrosamines is highly dependent on pH. In strongly acidic conditions, they
can undergo denitrosation, releasing the parent amine and a nitrosating agent. Conversely,
some N-nitrosamines exhibit stability in neutral or alkaline conditions. For epinephrine itself, the
catechol moiety is highly susceptible to oxidation, a reaction that is favored by increasing pH.
[13] It is plausible that N-Nitroso Epinephrine would also be susceptible to oxidation at the
catechol group, especially under neutral to alkaline conditions. The optimal pH for the stability
of epinephrine solutions is in the acidic range, typically between 2.5 and 4.5.[14] It is
reasonable to hypothesize that N-Nitroso Epinephrine would also exhibit greater stability in
this pH range, minimizing both denitrosation and catechol oxidation.
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Photostability

Epinephrine is known to be sensitive to light, and its photodegradation can be accelerated by
the presence of sulfites, which are common antioxidants in pharmaceutical formulations.[15]
[16] The photochemical decomposition can lead to the formation of adrenochrome and other
colored degradation products.[15][17] N-nitrosamines can also be photolabile, undergoing
cleavage of the N-N bond upon exposure to UV radiation. Therefore, it is highly probable that
N-Nitroso Epinephrine is susceptible to photodegradation, potentially through pathways
involving both the nitrosamine and the epinephrine moieties. Protection from light is a critical
consideration for any formulation containing this compound.

Thermal Stability

Thermal degradation is another significant pathway for both epinephrine and N-nitrosamines.
Studies on epinephrine have shown that it degrades upon exposure to elevated temperatures,
with the rate of degradation being dependent on the concentration and formulation.[18][19][20]
Some N-nitrosamines can be thermally decomposed, although the temperatures required can
vary significantly depending on the structure.[21] Forced degradation studies on epinephrine
often employ heat to accelerate the identification of degradation products.[22][23][24] It is
expected that N-Nitroso Epinephrine will also exhibit limited thermal stability, with degradation
likely accelerating at elevated temperatures.

Inferred Degradation Pathways

Based on the known chemistry of epinephrine and N-nitrosamines, the following degradation
pathways for N-Nitroso Epinephrine can be postulated:

» Oxidation of the Catechol Moiety: Similar to epinephrine, the dihydroxybenzene ring is prone
to oxidation, especially at higher pH and in the presence of oxygen. This would lead to the
formation of ortho-quinone structures, which can further react to form complex colored
products like adrenochrome derivatives.

e Denitrosation: Under acidic conditions, the N-nitroso group can be cleaved, regenerating
epinephrine and releasing nitrous acid.

o Photolytic Cleavage: Exposure to light, particularly UV radiation, could lead to the cleavage
of the N-N bond, generating radical species that could initiate further degradation reactions.
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e Hydrolysis: While less common for N-nitrosamines, hydrolysis of other functional groups

under extreme pH and temperature conditions cannot be entirely ruled out.

Data on Epinephrine Stability (as a proxy)

The following tables summarize stability data for epinephrine under various conditions, which

can serve as a reference for predicting the behavior of N-Nitroso Epinephrine.

Table 1: Stability of Epinephrine Solutions at Different Temperatures

Storage Remaining
Concentration  Temperature Duration Concentration Reference
(°C) (%)
1:10,000 (0.1 70 (cyclical
) 12 weeks 69% [19]
mg/mL) heating)
1:10,000 (0.1 70 (constant
) 7 days 0% [19]
mg/mL) heating)
1 mg/mL 2-8 90 days >90% [18]
25, 50, 100
4 and 25 30 days >95% [25][26]
pg/mL
1 mg/mLin NS Refrigerated 14 days Stable [27]
1 mg/mLin NS - 90 days Stable [28]

Table 2: Effect of pH on Epinephrine Stability

pH Range Observation Reference

25-45 Maximum stability [14]
Increased degradation

>55 S [29]
(oxidation)

Alkaline (in 8.4% Sodium Slow degradation, ~70-100% (13]

Bicarbonate)

remaining at 30 mins
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Experimental Protocols

Investigating the stability and degradation of N-Nitroso Epinephrine requires robust analytical
methodologies. Forced degradation studies are essential to identify potential degradation
products and establish degradation pathways.

Forced Degradation Study Protocol

A typical forced degradation study for a substance like N-Nitroso Epinephrine would involve
the following conditions:

 Acidic Hydrolysis: 0.1 M HCI at 60°C for 24 hours.

e Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

o Oxidative Degradation: 3% H202 at room temperature for 24 hours.
o Thermal Degradation: Solid drug substance at 105°C for 48 hours.

» Photodegradation: Exposure to light providing an overall illumination of not less than 1.2
million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter (as per ICH Q1B guidelines).

Samples would be analyzed at appropriate time points using a stability-indicating analytical
method.

Analytical Method: Stability-Indicating HPLC-UV

A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV
detection is a common technique for separating and quantifying the parent drug from its
degradation products.

e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um).

e Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate
buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: 1.0 mL/min.
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o Detection Wavelength: UV detection at a wavelength where both the parent compound and
potential degradation products have significant absorbance (e.g., 280 nm for the catechol

moiety).
e Injection Volume: 20 pL.
e Column Temperature: 30°C.

Method validation should be performed according to ICH Q2(R1) guidelines to ensure
specificity, linearity, accuracy, precision, and robustness. For identification of unknown
degradation products, hyphenated techniques like Liquid Chromatography-Mass Spectrometry
(LC-MS) are indispensable.[6][30]

Visualizations

Diagram 1: Chemical Structure of N-Nitroso Epinephrine.

Diagram 2: Postulated Degradation Pathways of N-Nitroso Epinephrine
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Diagram 2: Postulated Degradation Pathways of N-Nitroso Epinephrine.

Diagram 3: Experimental Workflow for Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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